Cas no 83259-37-4 (1-(Isoxazol-4-yl)ethanone)

• Product Name: 1-(Isoxazol-4-yl)ethanone
• CAS No: 83259-37-4
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD18829046
• CID: 856087
• Update Time: 2024-01-23

1-(Isoxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Isoxazol-4-yl)ethanone
• Ethanone, 1-(4-isoxazolyl)- (9CI)
• 4-acetylisoxazole
• 1-(4-Isoxazolyl)ethanone
• 1-(isoxazol-4-yl)
• 1-(1,2-oxazol-4-yl)ethanone
• 1-Isoxazol-4-yl-ethanone
• 1-(4-Isoxazolyl)ethanone (ACI)
• 1-(1,2-Oxazol-4-yl)ethan-1-one

• MDL： MFCD18829046
• Inchi： 1S/C5H5NO2/c1-4(7)5-2-6-8-3-5/h2-3H,1H3
• InChI Key： PULYCJGJKAKCPU-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CON=C1

Computed Properties

• Exact Mass: 111.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 205.5±13.0 ºC (760 Torr),
• Flash Point: 78.1±19.8 ºC,
• Solubility: Slightly soluble (30 g/l) (25 º C),
• PSA: 43.10000
• LogP: 0.87720